Cas no 2680803-74-9 (Benzyl 6-fluoro-3-hydroxy-1,2,3,4-tetrahydroquinoline-1-carboxylate)

• Product Name: Benzyl 6-fluoro-3-hydroxy-1,2,3,4-tetrahydroquinoline-1-carboxylate
• CAS No: 2680803-74-9
• MF: C₁₇H₁₆FNO₃
• MW: 301.31224822998
• CID: 5636009
• PubChem ID: 165927864
• Update Time: 2025-07-24

Benzyl 6-fluoro-3-hydroxy-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680803-74-9
• benzyl 6-fluoro-3-hydroxy-1,2,3,4-tetrahydroquinoline-1-carboxylate
• EN300-28290492
• Benzyl 6-fluoro-3-hydroxy-1,2,3,4-tetrahydroquinoline-1-carboxylate

• Inchi： 1S/C17H16FNO3/c18-14-6-7-16-13(8-14)9-15(20)10-19(16)17(21)22-11-12-4-2-1-3-5-12/h1-8,15,20H,9-11H2
• InChI Key： GQJJBHOLVMGPPX-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)CC(CN2C(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 301.11142153g/mol
• Monoisotopic Mass: 301.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 6-fluoro-3-hydroxy-1,2,3,4-tetrahydroquinoline-1-carboxylate

Benzyl 6-fluoro-3-hydroxy-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2680803-74-9): A Comprehensive Overview

Benzyl 6-fluoro-3-hydroxy-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2680803-74-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the tetrahydroquinoline family, a class of heterocyclic molecules known for their diverse biological activities and potential therapeutic applications. The presence of both fluoro and hydroxy substituents in its molecular structure enhances its pharmacological profile, making it a promising candidate for further investigation.

The chemical structure of Benzyl 6-fluoro-3-hydroxy-1,2,3,4-tetrahydroquinoline-1-carboxylate consists of a benzyl ester group attached to a tetrahydroquinoline core. The tetrahydroquinoline scaffold is a key pharmacophore that contributes to the compound's biological activity. Specifically, the fluoro atom at the 6-position and the hydroxy group at the 3-position are critical for its interaction with biological targets. These functional groups not only influence the compound's solubility and metabolic stability but also play a crucial role in its binding affinity to various enzymes and receptors.

In recent years, there has been growing interest in tetrahydroquinoline derivatives due to their potential as scaffolds for drug discovery. The unique structural features of these compounds make them suitable for targeting a wide range of diseases, including cancer, infectious diseases, and neurological disorders. Benzyl 6-fluoro-3-hydroxy-1,2,3,4-tetrahydroquinoline-1-carboxylate is no exception and has been studied for its potential therapeutic effects.

One of the most compelling aspects of Benzyl 6-fluoro-3-hydroxy-1,2,3,4-tetrahydroquinoline-1-carboxylate is its ability to modulate key biological pathways. For instance, studies have shown that this compound can inhibit the activity of certain enzymes involved in cancer cell proliferation. The fluoro substituent enhances its binding affinity to these enzymes, leading to more effective inhibition. Additionally, the hydroxy group contributes to its ability to interact with other biological targets, further expanding its therapeutic potential.

The synthesis of Benzyl 6-fluoro-3-hydroxy-1,2,3,4-tetrahydroquinoline-1-carboxylate involves multiple steps that require precise control over reaction conditions. The introduction of the fluoro atom and the hydroxy group must be carefully managed to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed in the synthesis process. These methods allow for the efficient introduction of functional groups while maintaining the integrity of the tetrahydroquinoline core.

Evaluation of Benzyl 6-fluoro-3-hydroxy-1,2,3,4-tetrahydroquinoline-1-carboxylate in preclinical studies has revealed promising results regarding its safety and efficacy. Animal models have demonstrated that this compound can effectively target specific disease pathways without significant side effects. These findings have encouraged researchers to explore its potential for treating various conditions. The compound's ability to cross the blood-brain barrier also makes it an attractive candidate for neurological disorders.

The future direction of research on Benzyl 6-fluoro-3-hydroxy-1,2,3,4-tetrahydroquinoline-1-carboxylate includes further optimization of its chemical structure to enhance its pharmacological properties. By modifying other parts of its molecular framework, researchers aim to improve its bioavailability and reduce any potential toxicity. Additionally, exploring new synthetic routes could lead to more cost-effective production methods.

In conclusion, Benzyl 6-fluoro-3-hydroxy-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2680803-74-9) is a versatile compound with significant therapeutic potential. Its unique structural features and biological activities make it an attractive candidate for drug development. Continued research into this molecule will likely uncover new applications and improve our understanding of its mechanisms of action.